Cas no 132545-15-4 (3-(3-hydroxyprop-1-yn-1-yl)benzoic acid)

• Product Name: 3-(3-hydroxyprop-1-yn-1-yl)benzoic acid
• CAS No: 132545-15-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD04039089
• CID: 133678
• PubChem ID: 5051581
• Update Time: 2025-04-19

3-(3-hydroxyprop-1-yn-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(3-hydroxy-1-propyn-1-yl)-
• 3-(3-HYDROXY-PROP-1-YNYL)-BENZOIC ACID
• 3-(3-Hydroxyprop-1-ynyl)benzoic acid
• OR7435
• RARECHEM AL BE 1400
• 3-(3-hydroxyprop-1-yn-1-yl)benzoic acid
• DTXSID00407818
• FT-0740663
• 132545-15-4
• MFCD04039089
• AKOS006229627
• 3-(3-hydroxy-prop-1-ynyl)-benzoic acid, AldrichCPR
• AT20407
• F2167-5505
• EN300-314730
• CS-0215954
• Benzoic acid, 3-(3-hydroxy-1-propyn-1-yl)-
• 3-(3-Hydroxy-prop-1-ynyl)-benzoicacid

• MDL： MFCD04039089
• Inchi： 1S/C10H8O3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5,7,11H,6H2,(H,12,13)
• InChI Key： YNURZLOEFNTCMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C#CCO)C=1)=O

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 392.3±27.0 °C at 760 mmHg
• Flash Point: 205.2±20.2 °C
• Refractive Index: 1.627
• PSA: 57.53000
• LogP: 0.72860
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-hydroxyprop-1-yn-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)